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Compound of Interest

Compound Name: Dimethametryn

Cat. No.: B166598 Get Quote

An objective analysis of two triazine herbicides for researchers and crop protection specialists.

Dimethametryn and Ametryn, both members of the triazine class of herbicides, are utilized for

the control of broadleaf weeds and some grasses in a variety of agricultural settings. While they

share a common mode of action, their specific applications and documented efficacy can vary.

This guide provides a detailed comparison of their performance based on available

experimental data, intended for researchers, scientists, and professionals in drug and herbicide

development.

General Characteristics and Mode of Action
Both Dimethametryn and Ametryn function by inhibiting photosynthesis at Photosystem II

(PSII)[1][2][3][4]. This action disrupts the electron transport chain in susceptible plants, leading

to a cascade of effects that ultimately results in plant death. They are both selective herbicides,

meaning they can be used to control weeds in certain tolerant crops, and are absorbed by both

the roots and foliage of plants[1][4][5].
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Feature Dimethametryn Ametryn

Chemical Class Methylthiotriazine herbicide Triazine herbicide[2][6]

Mode of Action Photosystem II inhibitor[4]
Photosystem II inhibitor[1][2][3]

[6]

Uptake
Absorbed by roots and

foliage[4]

Absorbed by roots and

foliage[5][6]

Primary Applications

Rice, sugarcane, vegetables

(cabbage, aubergine),

tomatoes, tea[4]

Sugarcane, maize, potatoes,

pineapple, cassava, bananas,

and some legumes[1][6]

Efficacy Data: Dimethametryn
Publicly available, detailed experimental data on the specific efficacy of Dimethametryn
against a wide range of broadleaf weeds is limited. It is primarily identified as a herbicide for

rice and is known to control broadleaf weeds such as pigweed and couch grass[4].

Efficacy Data: Ametryn
Ametryn has been more extensively studied, with several sources providing data on its efficacy

against various broadleaf weeds. It is effective as both a pre-emergent and post-emergent

herbicide[6].

Table 1: Efficacy of Ametryn on Various Broadleaf Weeds
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Weed Species
Application
Rate (kg
a.i./ha)

Efficacy/Contr
ol Level

Crop Reference

Pigweed

(Amaranthus

spp.)

1.0 - 3.0 Effective control
Sugarcane,

Maize, Pineapple
[1][6]

Lambsquarters

(Chenopodium

spp.)

1.0 - 3.0 Effective control
Sugarcane,

Maize, Pineapple
[1][6]

Ragweed Not Specified
Controls annual

broadleaf weeds

Sugarcane,

Maize, Potatoes
[6]

Velvetleaf
1.6 lbs ai/a

(~1.79 kg/ha )
Good control Corn [7]

Lambsquarters
1.6 lbs ai/a

(~1.79 kg/ha )
Good control Corn [7]

Redroot Pigweed
1.6 lbs ai/a

(~1.79 kg/ha )
Good control Corn [7]

Waterhemp
1.6 lbs ai/a

(~1.79 kg/ha )
Moderate control Corn [7]

Experimental Protocols
Detailed experimental methodologies are crucial for interpreting efficacy data. Below are

summaries of protocols from cited studies.

Ametryn Pre-emergent Efficacy Trial in Corn
Objective: To evaluate the pre-emergent efficacy of Ametryn on grass and broadleaf weeds

in corn.

Experimental Design: Small plot research trials using a Randomized Complete Block Design

(RCBD).
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Herbicide Application: Ametryn (80% WDG) was applied to the soil at rates of 1.2, 1.6, and

2.4 lbs ai/a. Applications were made immediately following planting (PRE), before crop

emergence. Treatments were applied using a hand-held backpack sprayer with flat fan

nozzles, delivering 15 to 20 gallons of spray solution per acre.

Data Collection: Efficacy on weeds was evaluated at intervals of 7 to 14, 21 to 28, and 42 to

56 days after corn emergence. Weed control was assessed visually.

Reference:[7]

Signaling Pathway and Experimental Workflow
The primary mode of action for both Dimethametryn and Ametryn is the inhibition of

Photosystem II, a key component of the photosynthetic electron transport chain in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166598#efficacy-of-dimethametryn-versus-ametryn-
for-broadleaf-weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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